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Abstract
1-Cyanocyclopropanecarboxylic acid, a structurally unique and reactive molecule, has

carved a niche for itself in the landscape of organic synthesis and medicinal chemistry. While

not as widely recognized for direct biological signaling as its amino-analogue, 1-

aminocyclopropane-1-carboxylic acid (ACC), its utility as a versatile synthetic intermediate is

well-documented. This technical guide provides an in-depth exploration of the discovery,

history, and synthetic methodologies of 1-cyanocyclopropanecarboxylic acid. It includes a

compilation of quantitative data, detailed experimental protocols, and visualizations to facilitate

a comprehensive understanding for researchers in drug discovery and chemical development.

Introduction: A Tale of a Strained Ring
The cyclopropane ring, with its inherent strain and unique electronic properties, has fascinated

chemists for over a century. The introduction of functional groups onto this three-membered

carbocycle creates valuable building blocks for the synthesis of complex molecules, including

pharmaceuticals and agrochemicals. 1-Cyanocyclopropanecarboxylic acid, featuring both a

nitrile and a carboxylic acid group attached to the same carbon of the cyclopropane ring, is a

prime example of such a bifunctional reagent. Its discovery and the development of its
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synthesis have been driven by the relentless pursuit of novel molecular architectures in organic

chemistry.

Discovery and Historical Context
While pinpointing a single definitive "discovery" of 1-cyanocyclopropanecarboxylic acid is

challenging, its history is intrinsically linked to the broader exploration of cyclopropane

chemistry. Early investigations into the synthesis of cyclopropane derivatives laid the

groundwork for the eventual preparation of this specific compound.

A significant milestone in the synthesis of related structures was the work on cyclopropane-1,1-

dicarboxylic acid.[1] A notable and well-documented method for the preparation of 1-
cyanocyclopropanecarboxylic acid was later published in Organic Syntheses. This

procedure, developed by Singh and Danishefsky, extended the methodology for synthesizing

doubly activated cyclopropanes to include the use of ethyl cyanoacetate, achieving an

impressive 86% yield.[1]

Further interest in the molecule is evidenced by structural studies, such as the work of Jones

and Schrumpf published in Acta Crystallographica Section C in 1987, which focused on its

crystal structure.[2] This indicates that by the late 20th century, the compound was not only

synthetically accessible but also a subject of detailed physicochemical analysis.

Synthetic Methodologies
The primary and most efficient synthesis of 1-cyanocyclopropanecarboxylic acid involves

the reaction of a malonic ester derivative with a dihaloethane. The method detailed in Organic

Syntheses remains a benchmark for its preparation.

Synthesis from Ethyl Cyanoacetate and 1,2-
Dibromoethane
This method, a variation of the malonic ester synthesis, utilizes a phase-transfer catalyst to

facilitate the cyclization reaction.

Reaction Scheme:
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Reactants

Reagents & Conditions

Intermediate ProductEthyl Cyanoacetate

Ethyl 1-cyanocyclopropanecarboxylate

1. NaOH, PTC
2. 1,2-Dibromoethane

1,2-Dibromoethane

NaOH (aq)

Phase-Transfer Catalyst
(e.g., TEBAC)

1-Cyanocyclopropanecarboxylic Acid
Hydrolysis (e.g., KOH, H3O+)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-Cyanocyclopropanecarboxylic acid.

Experimental Protocol (Adapted from Organic Syntheses[1])

Materials:

Ethyl cyanoacetate

1,2-Dibromoethane

50% Aqueous Sodium Hydroxide (NaOH)

Triethylbenzylammonium chloride (TEBAC) or other suitable phase-transfer catalyst

Diethyl ether

Concentrated Hydrochloric Acid (HCl)
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Magnesium sulfate (MgSO₄) or other suitable drying agent

Potassium hydroxide (KOH)

Ethanol

Procedure:

Step 1: Synthesis of Ethyl 1-cyanocyclopropanecarboxylate

In a three-necked flask equipped with a mechanical stirrer, add a 50% aqueous solution of

sodium hydroxide.

To this, add the phase-transfer catalyst (e.g., triethylbenzylammonium chloride).

With vigorous stirring, add a mixture of ethyl cyanoacetate and 1,2-dibromoethane.

The reaction is exothermic and should be monitored. Continue vigorous stirring for several

hours.

After the reaction is complete, dilute the mixture with water and extract the product with

diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to obtain crude ethyl 1-cyanocyclopropanecarboxylate.

Step 2: Hydrolysis to 1-Cyanocyclopropanecarboxylic Acid

Dissolve potassium hydroxide in ethanol.

Add the crude ethyl 1-cyanocyclopropanecarboxylate to the ethanolic KOH solution.

Stir the reaction mixture at room temperature for several hours to effect saponification.

Remove the ethanol under reduced pressure.

Dissolve the residue in water and wash with diethyl ether to remove any unreacted ester.
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Cool the aqueous layer in an ice bath and acidify with concentrated hydrochloric acid to

precipitate the product.

Extract the aqueous layer multiple times with diethyl ether.

Combine the organic extracts, dry over anhydrous magnesium sulfate, and evaporate the

solvent to yield 1-cyanocyclopropanecarboxylic acid. The product can be further purified

by recrystallization.

Quantitative Data:

Synthesis
Step

Reactants
Reagents/C
onditions

Product Yield Reference

Cyclization &

Hydrolysis

Ethyl

cyanoacetate

, 1,2-

Dibromoetha

ne

1. NaOH

(aq), TEBAC;

2. KOH,

EtOH; 3.

H₃O⁺

1-

Cyanocyclopr

opanecarbox

ylic acid

86% [1]

Physicochemical Properties and Spectroscopic
Data
1-Cyanocyclopropanecarboxylic acid is a white to off-white solid.

Property Value Reference

Molecular Formula C₅H₅NO₂ [3][4]

Molecular Weight 111.10 g/mol [3][4]

Melting Point 140 °C [2]

CAS Number 6914-79-0 [3]

Spectroscopic Data:

¹H NMR (DMSO-d₆): δ 1.73 (m, 4H), 11.08 (s, 1H)
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¹³C NMR: Data available in spectral databases.

IR: Characteristic peaks for C≡N (nitrile) and C=O (carboxylic acid) functional groups.

Role in Drug Discovery and Development
1-Cyanocyclopropanecarboxylic acid is primarily utilized as a versatile building block in the

synthesis of more complex molecules with potential therapeutic applications. Its rigid

cyclopropane core and the presence of two reactive functional groups allow for the introduction

of this motif into larger scaffolds.

One notable application is in the synthesis of sphingosine kinase 1 (SphK1) inhibitors.[2]

SphK1 is a validated target in cancer therapy, and inhibitors based on a cyclopropane scaffold

have shown promise.

Synthetic Pathway Therapeutic Application

1-Cyanocyclopropanecarboxylic Acid Amidine IntermediateMulti-step synthesis Sphingosine Kinase 1 InhibitorFurther elaboration Sphingosine Kinase 1 (SphK1)Inhibition Anti-cancer ActivityLeads to

Click to download full resolution via product page

Caption: Role of 1-Cyanocyclopropanecarboxylic acid in the synthesis of SphK1 inhibitors.

It is crucial to distinguish 1-cyanocyclopropanecarboxylic acid from its close structural

relative, 1-aminocyclopropane-1-carboxylic acid (ACC). ACC is a well-known precursor to the

plant hormone ethylene and has been shown to have ethylene-independent signaling roles in

plants.[5] There is currently no substantial evidence to suggest that 1-
cyanocyclopropanecarboxylic acid participates in similar biological signaling pathways. Its

primary value in a biological context lies in its utility as a synthetic tool to create molecules that

do have specific biological targets.

Conclusion
1-Cyanocyclopropanecarboxylic acid, while not a household name in the realm of signaling

molecules, holds a significant place in the synthetic chemist's toolbox. Its efficient and well-
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documented synthesis, coupled with its unique structural features, makes it a valuable

intermediate in the quest for novel therapeutics. This guide has provided a comprehensive

overview of its history, synthesis, and applications, aiming to equip researchers with the

foundational knowledge necessary to leverage this intriguing molecule in their own research

endeavors. The continued exploration of cyclopropane-containing scaffolds in drug discovery

ensures that the legacy of 1-cyanocyclopropanecarboxylic acid as a key building block will

endure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. 1-氰基-1-环丙烷羧酸 97% | Sigma-Aldrich [sigmaaldrich.com]

3. 1-Cyanocyclopropanecarboxylic acid | C5H5NO2 | CID 2733259 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemsynthesis.com [chemsynthesis.com]

5. 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-
Independent Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Genesis and Synthetic Evolution of 1-
Cyanocyclopropanecarboxylic Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1349290#discovery-and-history-of-1-
cyanocyclopropanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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